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For Researchers, Scientists, and Drug Development Professionals

Introduction

Croweacin, a naturally occurring phenylpropene, has garnered interest within the scientific
community for its potential biological activities. Found in the essential oils of various plants,
including those from the Eriostemon and Asarum genera, this compound serves as a valuable
scaffold for synthetic chemistry and a subject of investigation for its pharmacological properties.
This technical guide provides a comprehensive overview of the chemical structure of
Croweacin, its physicochemical properties, and detailed experimental protocols for its
chemical transformation.

Chemical Structure and Properties

Croweacin is chemically known as 5-allyl-4-methoxybenzo[d][1][2]dioxole or 2-methoxy-3,4-
methylenedioxyallylbenzene.[3] Its structure is characterized by a benzodioxole ring system
substituted with a methoxy group and an allyl group.

Below is a two-dimensional representation of the chemical structure of Croweacin, generated
using the DOT language.

Caption: 2D Chemical Structure of Croweacin.

Physicochemical Data
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A summary of the key physicochemical properties of Croweacin is presented in the table below

for easy reference and comparison.

Property Value Reference
5-allyl-4-methoxybenzo[d][1

IUPAC Name _y d ] [1]
[2]dioxole

CAS Number 484-34-4 [1][4]

Chemical Formula C11H1203 [1114]

Molecular Weight 192.21 g/mol [2][4]

Exact Mass 192.078644241 Da [4]

_ C: 68.74%, H: 6.29%, O:

Elemental Analysis [1]
24.97%

Topological Polar Surface Area  27.7 A2 [4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

ydrog p 3 4]

Count

Rotatable Bond Count 3 [4]
COC1=C(CC=C)C=CC2=C10

SMILES Code [1]
CO2
VGXJITTXSNPYTSK-

InChl Key [1]

UHFFFAOYSA-N

Experimental Protocols

Detailed methodologies for key chemical transformations of Croweacin are crucial for
researchers aiming to replicate or build upon existing work. The following section outlines the
experimental protocol for the ozonolysis of Croweacin, a reaction pivotal in its structural
elucidation.[3]

Ozonolysis of Croweacin
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This protocol describes the oxidative cleavage of the allyl side chain of Croweacin using
ozone.

Materials:

e Croweacin

e Methyl acetate

e Ozone generator

o Apparatus for gas washing

e 2.4-Dinitrophenylhydrazine reagent

e Semicarbazide hydrochloride

e Sodium acetate

Procedure:

« A solution of Croweacin in methyl acetate is prepared and cooled to 0°C.

o A stream of ozonized air is passed through the solution until the issuing gases indicate the
presence of unreacted ozone. The gases exiting the reaction vessel are passed through a
water trap.

e The solvent is then removed from the reaction mixture under reduced pressure.

e The residual gum is treated with a solution of 2,4-dinitrophenylhydrazine to precipitate the
2,4-dinitrophenylhydrazone of formaldehyde.

o The filtrate from the previous step is treated with a solution of semicarbazide hydrochloride
and sodium acetate to form the semicarbazone of 2-methoxy-3,4-
methylenedioxyphenylacetaldehyde.

e The products are then isolated and purified for characterization.
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The workflow for the ozonolysis of Croweacin is depicted in the diagram below.

Start: Croweacin in Methyl Acetate
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Caption: Experimental Workflow for the Ozonolysis of Croweacin.

Signaling Pathways and Biological Activity

While Croweacin has been noted for its potential antimicrobial and anticancer properties, the
specific signaling pathways through which it exerts these effects are not yet well-elucidated in
the scientific literature.[1] Further research is required to determine the precise molecular
mechanisms and intracellular targets of Croweacin to fully understand its biological activity.
Future investigations may focus on its impact on key cellular processes such as apoptosis, cell
cycle regulation, and inflammatory signaling cascades.

Conclusion

This technical guide has provided a detailed overview of the chemical structure and properties
of Croweacin. The tabulated physicochemical data offers a convenient resource for
researchers. Furthermore, the detailed experimental protocol and workflow diagram for the
ozonolysis of Croweacin serve as a practical guide for synthetic and analytical applications.
While the full extent of its biological activity and the associated signaling pathways remain an
area for future exploration, the foundational chemical knowledge presented here is essential for
advancing the study of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12769518#what-is-the-chemical-structure-of-
croweacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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